Cas no 503072-63-7 (1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)

• Product Name: 1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate
• CAS No: 503072-63-7
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 1568346
• PubChem ID: 20724755
• Update Time: 2025-05-22

1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate
• 4-pyrone-2,6-dicarboxylic acid
• 2,6-Dicarboxyl-4-pyrone
• Chelidonic acid
• Jerva acid
• 4-oxo-pyrazolidine-1,2-dicarboxylic acid 1-benzyl ester 2-tert-butyl ester
• 4-oxo-pyran-2,6-dicarboxylate
• 4-oxopyrazolidine-1,2-dicarboxylic acid 1-benzyl ester 2-tert-butyl ester
• 4-oxo-4H-pyran-2,6-dicarboxylic acid
• Jervaic acid
• Jervasic acid
• 1-O-benzyl 2-O-tert-butyl 4-oxopyrazolidine-1,2-dicarboxylate
• FD7136
• MFCD21648521
• AKOS027254610
• GJHJDXWVXVNIET-UHFFFAOYSA-N
• AS-49294
• 1-BENZYL2-TERT-BUTYL4-OXOPYRAZOLIDINE-1,2-DICARBOXYLATE
• 1-BENZYL 2-TERT-BUTYL 4-OXOPYRAZOLIDINE-1,2-DICARBOXYLATE
• AMY15019
• SCHEMBL4850529
• 503072-63-7

• MDL： MFCD21648521
• Inchi： 1S/C16H20N2O5/c1-16(2,3)23-15(21)18-10-13(19)9-17(18)14(20)22-11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3
• InChI Key： GJHJDXWVXVNIET-UHFFFAOYSA-N
• SMILES： O(C(N1CC(CN1C(=O)OCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.13700
• Monoisotopic Mass: 320.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),
• PSA: 76.15000
• LogP: 2.23580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate

1-Benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 503072-63-7, commonly referred to as 1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, polymer synthesis, and advanced materials. Recent studies have highlighted its role in enhancing the stability and functionality of various chemical systems.

1-Benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate is characterized by its complex structure, which includes a pyrazolidine ring fused with two carboxylic acid groups. The presence of a benzyl group and a tert-butyl group adds to its versatility, making it a valuable component in the synthesis of bioactive compounds. Researchers have explored its ability to act as a precursor in the formation of advanced polymers, particularly in the development of biodegradable materials for medical applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate. By employing catalytic asymmetric synthesis techniques, chemists have achieved high yields and enantioselectivity in its production. This has opened new avenues for its use in chiral resolution processes and the creation of enantiopure compounds, which are crucial in pharmaceutical research.

The structural integrity of 1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have revealed its rigid framework and the influence of substituents on its electronic properties. Such insights are vital for understanding its reactivity and compatibility with other chemical systems.

In terms of applications, 1-benzyl-2-tetrahedrane-based dicarboxylic acids have shown promise in the development of high-performance polymers. Their ability to form robust cross-linked networks makes them ideal candidates for use in adhesives, coatings, and composite materials. Furthermore, their thermal stability has been a focal point in recent research, with studies demonstrating their suitability for high-temperature applications.

The integration of pyrazolidine derivatives into drug delivery systems has also been explored. The dicarboxylic acid groups present in 1-benzyl compounds allow for easy functionalization, enabling their use as carriers for therapeutic agents. This has led to innovative approaches in targeted drug delivery and controlled-release mechanisms.

Recent collaborative efforts between academic institutions and industrial research labs have further expanded the understanding of CAS No. 503072-63 compounds. By leveraging computational chemistry tools, researchers have predicted novel reaction pathways that could enhance the efficiency of existing synthetic routes. These computational models are now being validated through experimental studies, paving the way for scalable production methods.

In conclusion, 1-benzyl compounds like 1-benzyl pyrazolidine dicarboxylic acid derivatives represent a frontier in chemical innovation. Their unique properties and versatile applications position them as key players in advancing modern chemistry and materials science. As research continues to uncover new possibilities for these compounds, their impact on various industries is expected to grow significantly.